Cas no 878208-99-2 (5(2H)-Isoxazolone, 4-(2-aminoethyl)-3-(4-pyridinyl)-)

• Product Name: 5(2H)-Isoxazolone, 4-(2-aminoethyl)-3-(4-pyridinyl)-
• CAS No: 878208-99-2
• MF: C₁₀H₁₁N₃O₂
• MW: 205.213241815567
• CID: 4279628
• Update Time: 2025-06-11

5(2H)-Isoxazolone, 4-(2-aminoethyl)-3-(4-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

• 5(2H)-Isoxazolone, 4-(2-aminoethyl)-3-(4-pyridinyl)-

• Inchi： 1S/C10H11N3O2/c11-4-1-8-9(13-15-10(8)14)7-2-5-12-6-3-7/h2-3,5-6,13H,1,4,11H2
• InChI Key： XBPMADNTBJPPRT-UHFFFAOYSA-N
• SMILES： O1C(=O)C(CCN)=C(C2C=CN=CC=2)N1

Additional information on 5(2H)-Isoxazolone, 4-(2-aminoethyl)-3-(4-pyridinyl)-

Introduction to 5(2H)-Isoxazolone, 4-(2-aminoethyl)-3-(4-pyridinyl) and Its Significance in Modern Chemical Biology

The compound with the CAS number 878208-99-2, identified as 5(2H)-Isoxazolone, 4-(2-aminoethyl)-3-(4-pyridinyl), represents a fascinating molecule in the realm of chemical biology. This heterocyclic compound, featuring a pyridine and aminoethyl substituent, has garnered attention due to its structural complexity and potential biological activities. The unique arrangement of functional groups on its molecular framework suggests a versatile role in drug discovery and therapeutic development.

5(2H)-Isoxazolone, 4-(2-aminoethyl)-3-(4-pyridinyl) belongs to the isoxazolone class of compounds, which are known for their broad spectrum of biological interactions. Isoxazolones are characterized by a five-membered ring containing two oxygen atoms and one nitrogen atom. The presence of a pyridine ring at the 3-position and an aminoethyl group at the 4-position introduces additional reactivity and binding potential. These structural features make the compound an attractive candidate for further investigation in medicinal chemistry.

In recent years, there has been a growing interest in developing small-molecule modulators that can interact with biological targets in novel ways. The CAS number 878208-99-2 corresponds to a compound that has shown promise in preliminary studies as a potential lead for therapeutic intervention. The pyridine moiety is particularly significant, as it is frequently found in bioactive molecules and can participate in hydrogen bonding interactions with biological targets. Additionally, the aminoethyl group provides a site for further functionalization, allowing for the creation of derivatives with enhanced pharmacological properties.

One of the most compelling aspects of 5(2H)-Isoxazolone, 4-(2-aminoethyl)-3-(4-pyridinyl) is its potential role as a scaffold for drug design. Scaffolds are core structural frameworks that can be modified to produce libraries of compounds with varying biological activities. The isoxazolone core offers a rigid structure that can be easily modified while retaining key pharmacophoric elements. This flexibility makes it an ideal candidate for structure-activity relationship (SAR) studies, which are crucial for optimizing drug candidates.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with high accuracy before conducting expensive wet-lab experiments. By leveraging machine learning algorithms and molecular docking techniques, scientists can identify potential binding interactions between 5(2H)-Isoxazolone, 4-(2-aminoethyl)-3-(4-pyridinyl) and target proteins. These computational methods have accelerated the drug discovery process significantly, allowing researchers to prioritize promising candidates based on their predicted binding affinities.

The synthesis of 5(2H)-Isoxazolone, 4-(2-aminoethyl)-3-(4-pyridinyl) involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the isoxazolone ring typically involves cyclization reactions between hydroxamic acid derivatives and nitrile oxides or other electrophilic species. The subsequent functionalization with a pyridine ring and an aminoethyl group further complicates the synthetic route but also enhances the compound's potential biological relevance.

In vitro studies have begun to explore the biological activity of 5(2H)-Isoxazolone, 4-(2-aminoethyl)-3-(4-pyridinyl). Initial results suggest that this compound may exhibit inhibitory effects on certain enzymes or receptors relevant to human health. For instance, its interaction with protein kinases or transcription factors could lead to novel therapeutic strategies for treating various diseases. However, more extensive research is needed to fully elucidate its mechanism of action and potential side effects.

The field of chemical biology continues to evolve rapidly, driven by new technologies and innovative approaches to drug discovery. Compounds like 5(2H)-Isoxazolone, 4-(2-aminoethyl)-3-(4-pyridinyl) represent the cutting edge of this field, combining structural complexity with functional diversity. As research progresses, it is likely that more derivatives will be synthesized and tested for their therapeutic potential.

The importance of understanding molecular interactions cannot be overstated in modern medicine. Small molecules like 5(2H)-Isoxazolone, 4-(2-aminoethyl)-3-(4-pyridinyl) play a crucial role in modulating biological processes at the molecular level. By fine-tuning their structures and properties, scientists can develop drugs that are more effective and have fewer side effects than traditional therapeutics.

In conclusion,5(2H)-Isoxazolone, 4-(2-aminoethyl)-3-(4-pyridinyl) (CAS number 878208-99-2) is a promising compound with significant potential in chemical biology and drug discovery. Its unique structural features make it an attractive scaffold for developing novel therapeutics targeting various diseases. As research continues to uncover new applications for this molecule, it will undoubtedly play an important role in advancing our understanding of biological systems and improving human health.